Cas no 921133-06-4 (methyl 6-acetyl-2-(4-benzoylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product name: methyl 6-acetyl-2-(4-benzoylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 921133-06-4
• MF: C₂₅H₂₂N₂O₅S
• MW: 462.517585277557
• CID: 6201259
• PubChem ID: 4294200

methyl 6-acetyl-2-(4-benzoylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-acetyl-2-(4-benzoylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• AKOS024604575
• methyl 6-acetyl-2-(4-benzoylbenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• methyl 6-acetyl-2-(4-benzoylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• F1298-0642
• methyl 6-acetyl-2-[(4-benzoylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• 921133-06-4

• Inchi： 1S/C25H22N2O5S/c1-15(28)27-13-12-19-20(14-27)33-24(21(19)25(31)32-2)26-23(30)18-10-8-17(9-11-18)22(29)16-6-4-3-5-7-16/h3-11H,12-14H2,1-2H3,(H,26,30)
• InChI Key： LDGURZOJTGXIRE-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C2=C1CN(C(C)=O)CC2)NC(C1C=CC(C(C2C=CC=CC=2)=O)=CC=1)=O

Computed Properties

• Exact Mass: 462.12494298g/mol
• Monoisotopic Mass: 462.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 121Ų

Additional information on methyl 6-acetyl-2-(4-benzoylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Comprehensive Overview of Methyl 6-acetyl-2-(4-benzoylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS 921133-06-4)

The compound methyl 6-acetyl-2-(4-benzoylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS 921133-06-4) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a thienopyridine core, acetyl and benzoyl functional groups, and a methyl ester moiety, makes it a versatile candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting enzyme inhibition and modulating cellular pathways.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. Methyl 6-acetyl-2-(4-benzoylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate aligns with this trend due to its unique pharmacophore. Its thienopyridine scaffold is known for its bioactivity, often found in compounds with anti-inflammatory, anticancer, and antimicrobial properties. This has led to increased searches for "thienopyridine derivatives in drug design" and "CAS 921133-06-4 applications" across academic and industrial databases.

The synthesis of methyl 6-acetyl-2-(4-benzoylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate involves multi-step organic reactions, including amidation and esterification. Its benzoylbenzamido group enhances binding affinity to protein targets, a feature frequently explored in "structure-activity relationship (SAR) studies." Researchers are also investigating its metabolic stability and bioavailability, key factors in optimizing drug candidates. Questions like "how to improve solubility of thienopyridine derivatives" or "CAS 921133-06-4 synthetic routes" reflect growing interest in its practical utility.

From a commercial perspective, CAS 921133-06-4 is listed in chemical catalogs as a high-value building block for medicinal chemistry. Its methyl ester functionality allows for further derivatization, enabling the creation of libraries for high-throughput screening. The rise of AI-driven drug discovery has further amplified its relevance, with algorithms predicting its interactions with biological targets. Searches for "machine learning in heterocyclic compound optimization" often intersect with discussions about this compound.

Environmental and regulatory considerations are also part of the discourse surrounding methyl 6-acetyl-2-(4-benzoylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate. While it is not classified as hazardous, its handling requires standard laboratory safety protocols. The compound's stability under various conditions (e.g., pH, temperature) is a recurring topic in forums, with queries such as "storage recommendations for CAS 921133-06-4" highlighting practical concerns.

In summary, methyl 6-acetyl-2-(4-benzoylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate represents a compelling case study in modern drug development. Its structural complexity, combined with its potential therapeutic applications, positions it as a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about innovative pharmacophores and next-generation therapeutics.